{4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid

• IUPAC Name: 2-[4-[(5-acetyl-2-methylfuran-3-carbonyl)amino]phenyl]acetic acid
• InChI: InChI=1S/C16H15NO5/c1-9(18)14-8-13(10(2)22-14)16(21)17-12-5-3-11(4-6-12)7-15(19)20/h3-6,8H,7H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key: RICXDGFRYVTCMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C(=O)C)C(=O)NC2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C16H15NO5
• Molecular Weight: 301.29 g/mol

Description

{4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid, also known as AMF-1, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and proliferation. {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been shown to inhibit the PI3K/Akt/mTOR pathway, which is commonly dysregulated in cancer cells. Additionally, {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
{4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. Additionally, {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid in lab experiments is its specificity and efficacy in targeting specific cells and tissues. Additionally, {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been shown to have low toxicity and minimal side effects. However, one of the limitations of using {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid in lab experiments is its relatively high cost and the complexity of its synthesis.

Future Directions

There are several future directions for the study of {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid. One potential direction is the development of new drug delivery systems that utilize {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid as a ligand to target specific cells and tissues. Another potential direction is the synthesis of novel materials using {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid as a building block. Additionally, further studies are needed to fully understand the mechanism of action of {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid and its potential applications in cancer research and other fields.

Synthesis Methods

{4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid can be synthesized through a multi-step process that involves the reaction of 5-acetyl-2-methylfuran-3-carboxylic acid with 4-aminobenzoic acid. The resulting product is then subjected to a series of chemical reactions, including acylation and amidation, to yield the final product.

Scientific Research Applications

{4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been studied for its potential applications in various fields, including cancer research, drug delivery systems, and material science. In cancer research, {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug delivery systems, {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been used as a ligand to target specific cells and tissues, improving the efficacy and specificity of drug delivery. In material science, {4-[(5-acetyl-2-methyl-3-furoyl)amino]phenyl}acetic acid has been used as a building block in the synthesis of novel materials with unique properties.